Cas no 2171891-72-6 (2-{1-3-(dimethylamino)propyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2171891-72-6
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 5567203
• PubChem ID: 165594040
• Update Time: 2025-05-20

2-{1-3-(dimethylamino)propyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-[3-(dimethylamino)propyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile
• 2171891-72-6
• EN300-1598561
• 2-{1-3-(dimethylamino)propyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile

• Inchi： 1S/C12H21N5/c1-4-6-12-11(7-8-13)14-15-17(12)10-5-9-16(2)3/h4-7,9-10H2,1-3H3
• InChI Key： IWWVMFHDCJHNRC-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)CCC)CCCN(C)C

Computed Properties

• Exact Mass: 235.17969569g/mol
• Monoisotopic Mass: 235.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile

Compound CAS No. 2171891-72-6: 2-{1-[3-(Dimethylamino)Propyl]-5-Propyl-1H-1,2,3-Triazol-4-Yl}Acetonitrile

The compound with CAS No. 2171891-72-6, known as 2-{1-[3-(Dimethylamino)Propyl]-5-Propyl-1H-1,2,3-Triazol-4-Yl}Acetonitrile, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential bioactivity. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of cancer treatment and neurodegenerative diseases.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The presence of a dimethylamino group and a propyl chain attached to the triazole ring introduces significant steric and electronic effects. These features make the compound highly versatile in terms of its reactivity and ability to interact with biological targets. The acetonitrile group further enhances the compound's solubility and stability, making it suitable for various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of click chemistry and palladium-catalyzed cross-coupling reactions. Researchers have employed these methods to optimize the yield and purity of the compound, ensuring its reliability for downstream applications. The use of green chemistry principles in its synthesis has also been explored, reducing the environmental impact associated with its production.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has been shown to exhibit potent inhibitory activity against several key enzymes involved in disease progression, such as kinases and proteases. Additionally, its ability to penetrate cellular membranes efficiently makes it a strong candidate for drug delivery systems. Recent studies have also investigated its potential as a prodrug, where it can be metabolized into an active form within the body, reducing systemic toxicity.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind effectively to target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of more potent analogs.

Despite its promising potential, challenges remain in fully harnessing the capabilities of this compound. Issues such as scalability for large-scale production and long-term stability under physiological conditions need to be addressed. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, 2-{1-[3-(Dimethylamino)Propyl]-5-Propyl-1H-1,2,3-Triazol-4-Yl}Acetonitrile (CAS No. 2171891-72-6) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and promising biological activity position it as a valuable tool for addressing unmet medical needs. Continued research into its properties and applications will undoubtedly contribute to the development of innovative therapeutic solutions in the near future.